1-((2,4-Dichloro-5-methylphenyl)sulfonyl)-4-(methylsulfonyl)piperidine

• IUPAC Name: 1-(2,4-dichloro-5-methylphenyl)sulfonyl-4-methylsulfonylpiperidine
• InChI: InChI=1S/C13H17Cl2NO4S2/c1-9-7-13(12(15)8-11(9)14)22(19,20)16-5-3-10(4-6-16)21(2,17)18/h7-8,10H,3-6H2,1-2H3
• InChI Key: JMWSVTIKOZEBSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)N2CCC(CC2)S(=O)(=O)C
• Molecular Formula: C13H17Cl2NO4S2
• Molecular Weight: 386.3 g/mol

Description

1-((2,4-Dichloro-5-methylphenyl)sulfonyl)-4-(methylsulfonyl)piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a piperidine derivative that is commonly used as a reagent in organic chemistry for the synthesis of various compounds. Apart from its use in organic synthesis, this compound has also been studied for its potential biological applications, including its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 1-((2,4-Dichloro-5-methylphenyl)sulfonyl)-4-(methylsulfonyl)piperidine is not fully understood. However, it has been suggested that the compound may exert its pharmacological effects by inhibiting specific enzymes or signaling pathways in cells. For example, it has been reported to inhibit the activity of the protein kinase C (PKC) signaling pathway, which is involved in various cellular processes such as cell proliferation and differentiation.
Biochemical and Physiological Effects:
Studies have shown that 1-((2,4-Dichloro-5-methylphenyl)sulfonyl)-4-(methylsulfonyl)piperidine exhibits various biochemical and physiological effects. For example, it has been reported to inhibit the production of inflammatory cytokines in cells, which may have potential applications in the treatment of inflammatory diseases. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting its potential use as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-((2,4-Dichloro-5-methylphenyl)sulfonyl)-4-(methylsulfonyl)piperidine in lab experiments is its ability to selectively target specific enzymes or signaling pathways in cells. This makes it a valuable tool for studying the biological functions of these targets. However, one of the limitations of using this compound is its potential toxicity, which may affect the viability of cells or organisms used in experiments.

Future Directions

There are several future directions for research on 1-((2,4-Dichloro-5-methylphenyl)sulfonyl)-4-(methylsulfonyl)piperidine. One area of interest is its potential use as a drug delivery system for targeted therapies. Another area of research is the identification of its specific targets and signaling pathways in cells, which may lead to the development of novel drugs for various diseases. Additionally, further studies are needed to evaluate the safety and toxicity of this compound in vivo, which will be critical for its potential use in clinical applications.
Conclusion:
In conclusion, 1-((2,4-Dichloro-5-methylphenyl)sulfonyl)-4-(methylsulfonyl)piperidine is a chemical compound that has potential applications in various fields, including organic synthesis and pharmacology. Its ability to selectively target specific enzymes or signaling pathways in cells makes it a valuable tool for studying biological functions. However, further research is needed to fully understand its mechanism of action and potential applications in clinical settings.

Synthesis Methods

The synthesis of 1-((2,4-Dichloro-5-methylphenyl)sulfonyl)-4-(methylsulfonyl)piperidine is a multi-step process that involves the reaction of 2,4-dichloro-5-methylbenzenesulfonyl chloride with piperidine, followed by the addition of methylsulfonyl chloride. The reaction is typically carried out in anhydrous conditions using an appropriate solvent such as dichloromethane or chloroform. The final product is obtained after purification using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-((2,4-Dichloro-5-methylphenyl)sulfonyl)-4-(methylsulfonyl)piperidine has been extensively studied for its potential biological applications. It has been reported to exhibit various pharmacological activities, including anti-inflammatory, antitumor, and antiviral properties. The compound has also been studied for its potential use as a drug delivery system due to its ability to cross cellular membranes and target specific tissues.